N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C22H27ClN2O3S/c1-2-25(29(27,28)21-10-8-20(23)9-11-21)17-22(26)24-14-12-19(13-15-24)16-18-6-4-3-5-7-18/h3-11,19H,2,12-17H2,1H3
• InChI Key: QBKISRITNMSHNH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(CC1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H27ClN2O3S
• Molecular Weight: 435.0 g/mol

Description

N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide is not fully understood. However, it has been suggested that it acts as an inhibitor of various enzymes and receptors involved in the regulation of cellular processes. Additionally, it has been shown to induce apoptosis in cancer cells by activating the intrinsic pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce blood glucose levels in diabetic animals, and improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide in lab experiments is its high potency and selectivity. However, one of the limitations is the lack of information regarding its pharmacokinetic properties and toxicity.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide. These include:
1. Further investigation of its mechanism of action and identification of its molecular targets.
2. Development of more efficient synthesis methods to improve yield and purity.
3. Exploration of its potential use in the treatment of other diseases such as Parkinson's disease and multiple sclerosis.
4. Investigation of its pharmacokinetic properties and toxicity to assess its safety and efficacy in humans.
5. Development of new formulations and delivery methods to improve its bioavailability and therapeutic efficacy.
Conclusion:
This compound is a promising compound with potential applications in the field of medicinal chemistry. Its high potency and selectivity make it a valuable tool for lab experiments. However, further research is needed to fully understand its mechanism of action, pharmacokinetic properties, and toxicity. The future directions for the study of this compound are diverse and offer exciting opportunities for the development of new therapies and diagnostic tools.

Scientific Research Applications

N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-4-chloro-N-ethylbenzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Additionally, it has been investigated for its potential use as a diagnostic tool in the field of medical imaging.